YE120

• Molecular Formula: C16H9Cl2N3O
• Molecular Weight: 330.2 g/mol
• InChI: InChI=1S/C16H9Cl2N3O/c1-9-12(8-21)15(10(6-19)7-20)22-16(9,2)11-3-4-13(17)14(18)5-11/h3-5H,1-2H3
• InChIKey: RSWZFAPYKOARNG-UHFFFAOYSA-N

YE120: High-Potency GPR35 Agonist

YE120 (CAS 383124-82-1; 2-(3-cyano-5-(3,4-dichlorophenyl)-4,5-dimethylfuran-2(5H)-ylidene)malononitrile) is a synthetic, small-molecule agonist of the orphan G protein-coupled receptor GPR35, originally identified through a dynamic mass redistribution (DMR) phenotypic screen in HT-29 colorectal adenocarcinoma cells [1]. It belongs to the 2-(4-methylfuran-2(5H)-ylidene)malononitrile chemical series and displays an EC50 of 32.5 ± 1.7 nM in DMR assays, making it one of the most potent GPR35 agonists reported at the time of its discovery [1]. YE120 is commercially available from multiple vendors at ≥98% purity (HPLC), with solubility of 33 mg/mL (100 mM) in DMSO . Unlike earlier GPR35 ligands such as zaprinast, pamoic acid, and lodoxamide, YE120 exhibits pronounced ligand-directed signaling bias between G protein-dependent and β-arrestin pathways, a feature that directly informs its differential utility as a pharmacological tool compound [1].

Phenotypic DMR screening and G protein signaling assay context

Biased agonism (G protein vs. β-arrestin) pathway deconvolution studies

Target validation and specificity-controlled mechanistic experiments

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. doi:10.1021/jm200999f View Source

YE120: Why Generic Agonist Substitution Fails

GPR35 agonists cannot be treated as interchangeable tool compounds. First, the receptor exhibits pronounced species ortholog pharmacology: lodoxamide displays a ~460-fold potency difference between human (pEC50 8.38) and mouse (pEC50 5.72) GPR35, while zaprinast has relatively balanced potency across species [1]. Second, individual GPR35 agonists display divergent signaling bias—YE120 is a full agonist for G protein-mediated DMR but a partial agonist (29% efficacy) for β-arrestin-2 recruitment, whereas zaprinast is a full agonist in both pathways [2]. Third, the physicochemical and formulation profiles differ markedly: lodoxamide (cLogP < 0) is unsuitable for oral administration, while YE120 offers high DMSO solubility (100 mM) suitable for in vitro profiling [3]. These differences mean that substitution of one GPR35 agonist for another can produce qualitatively different experimental outcomes, particularly in assays measuring pathway-specific signaling, in vivo models across species, or studies requiring consistent target engagement confirmation.

Species ortholog divergence

Potency differences between human and rodent GPR35 may alter model interpretation.

Signaling bias mismatch

G protein and β-arrestin pathway engagement varies by agonist, impacting endpoint readouts.

Formulation interchangeability

DMSO solubility and oral suitability differ; cross-agonist substitution requires solubility reassessment.

• [1] Kaya B, Melhem H, Niess JH. GPR35 in Intestinal Diseases: From Risk Gene to Function. Front Immunol. 2021;12:717392. Table 3: Comparison of Ligands With Agonist Potency at Human and Mouse GPR35. View Source
• [2] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. Table 1. View Source
• [3] Li Y, Liu H, Zhao C, et al. Discovery of a novel GPR35 agonist with high and equipotent species potency for oral treatment of IBD. Bioorg Med Chem. 2023;96:117510. View Source

YE120 Differentiation Evidence

DMR Potency vs. Zaprinast

In a direct head-to-head comparison within the same study, YE120 (compound 1) exhibited an EC50 of 32.5 ± 1.7 nM (n = 4) for triggering DMR in HT-29 cells, representing a 5.0-fold improvement in potency over the reference GPR35 agonist zaprinast, which had an EC50 of 163 ± 19 nM (n = 4) in the identical assay system [1]. YE120 also achieved 97 ± 6% of the maximal zaprinast DMR response, indicating it is a full agonist in this G protein-dependent readout [1]. The desensitization IC50 of YE120 (60 ± 7 nM) was also approximately 20-fold lower than that of zaprinast (1,220 ± 100 nM), confirming sustained receptor engagement at lower concentrations [1].

DMR Potency vs. Zaprinast

Head-to-head

YE120 EC50 32.5 nM vs. Zaprinast EC50 163 nM 5.0× lower

Supports DMR assay potency context

Full agonist; desensitization IC50 60 nM vs. 1220 nM

Evidence Dimension	GPR35 agonist potency in DMR assay (G protein-dependent signaling)
Target Compound Data	EC50 = 32.5 ± 1.7 nM (n = 4); DMR efficacy = 97 ± 6% of zaprinast max; Desensitization IC50 = 60 ± 7 nM
Comparator Or Baseline	Zaprinast: EC50 = 163 ± 19 nM (n = 4); DMR efficacy = 100 ± 5% (reference); Desensitization IC50 = 1,220 ± 100 nM
Quantified Difference	5.0-fold lower EC50 (higher potency); ~20-fold lower desensitization IC50
Conditions	Dynamic mass redistribution (DMR) assay in native HT-29 human colorectal adenocarcinoma cells; Epic label-free optical biosensor system; 384-well resonant waveguide grating biosensor plates; 1 h real-time monitoring

Why This Matters

For researchers using DMR-based phenotypic screening or G protein-dependent signaling assays, YE120 achieves full receptor activation at ~5-fold lower concentrations than zaprinast, reducing compound consumption and minimizing potential off-target effects at higher doses.

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. Table 1 and text. View Source

G Protein vs. β-Arrestin Biased Agonism

YE120 demonstrates a striking assay readout-dependent pharmacology that distinguishes it from zaprinast. In the Tango β-arrestin-2 translocation assay using U2OS cells, YE120 exhibited an EC50 of 10.2 ± 0.9 μM with only 29 ± 5% of the maximal zaprinast response, classifying it as a partial agonist for β-arrestin recruitment [1]. In contrast, zaprinast was a full agonist in the same Tango assay with an EC50 of 4.20 ± 0.25 μM (100% efficacy) [1]. The DMR-to-Tango potency ratio for YE120 is approximately 312 (32.5 nM vs. 10.2 μM), compared to approximately 26 for zaprinast (163 nM vs. 4.20 μM)—a ~12-fold larger bias factor [1]. The authors explicitly concluded that 'such an assay readout-dependent potency and efficacy suggests that different GPR35 agonists display ligand-directed functional selectivity' [1].

G protein vs. β-Arrestin Bias

Head-to-head

DMR/Tango ratio ≈312 vs. Ratio ≈26 (zaprinast) ~12× bias factor

β-arrestin efficacy: 29% (YE120) vs. 100% (zaprinast)

Biased signaling tool context

Partial agonist for β-arrestin recruitment

Evidence Dimension	Ligand-directed signaling bias between G protein (DMR) and β-arrestin (Tango) pathways
Target Compound Data	DMR EC50 = 32.5 nM (full agonist, 97% efficacy); Tango EC50 = 10.2 μM (partial agonist, 29% efficacy); DMR/Tango potency ratio ≈ 312
Comparator Or Baseline	Zaprinast: DMR EC50 = 163 nM (full agonist, 100% efficacy); Tango EC50 = 4.20 μM (full agonist, 100% efficacy); DMR/Tango potency ratio ≈ 26
Quantified Difference	YE120 DMR/Tango ratio (≈312) is ~12-fold larger than zaprinast (≈26); YE120 β-arrestin efficacy is only 29% vs. zaprinast 100%
Conditions	DMR assay in HT-29 cells; Tango β-arrestin-2 translocation assay in U2OS GPR35-bla cells; n = 4 independent measurements

Why This Matters

YE120 serves as a uniquely biased GPR35 agonist for dissecting G protein-dependent versus β-arrestin-dependent signaling contributions, enabling researchers to isolate pathway-specific pharmacology without the confounding effect of balanced agonism seen with zaprinast.

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. Table 1 and pp. 7392-7393. View Source

Intra-Series Potency vs. YE210

Within the same high-throughput DMR screen and follow-up characterization, YE120 (32.5 ± 1.7 nM) was approximately 2.0-fold more potent than its closest structural analog YE210 (6-bromo-3-methylthieno[3,2-b]thiophene-2-carboxylic acid; EC50 = 63.7 ± 4.1 nM), both tested under identical conditions [1]. While both compounds outperformed zaprinast, YE120 was clearly identified as the most potent agonist in the entire library of 18 characterized compounds [1]. SAR analysis revealed that the 3,4-dichlorophenyl substitution at the 5-position of the furan ring in YE120 is critical for its high potency: replacing this group with pentafluorophenyl (compound 2), 2,4-difluorophenyl (compound 8), 4'-n-butylphenyl (compound 6), or methyl (compound 9) led to significant loss of DMR potency and β-arrestin efficacy [1].

Intra-series Potency vs. YE210

Head-to-head

YE120 EC50 32.5 nM vs. YE210 EC50 63.7 nM 2.0× more potent

Intra-series potency ranking context

3,4-dichlorophenyl substitution critical for activity

Evidence Dimension	GPR35 agonist potency within the same chemical library and assay platform
Target Compound Data	YE120 (compound 1): EC50 = 32.5 ± 1.7 nM; DMR efficacy = 97%
Comparator Or Baseline	YE210 (compound 16a): EC50 = 63.7 ± 4.1 nM; DMR efficacy = 105%; Zaprinast: EC50 = 163 ± 19 nM
Quantified Difference	YE120 is 2.0-fold more potent than YE210 and 5.0-fold more potent than zaprinast
Conditions	DMR assay in HT-29 cells; compounds from the same screening library; n = 4

Why This Matters

For procurement decisions within the 2-(4-methylfuran-2(5H)-ylidene)malononitrile series or when selecting between GPR35 tool compounds, YE120 is the highest-potency option, providing the largest assay window at the lowest concentration.

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. View Source

GPR35 Target Specificity Confirmation

The agonist activity of YE120 was confirmed to be specific to GPR35 through four independent experimental approaches: (1) DMR antagonist assays using the selective GPR35 antagonist CID2745687 (compound 17), which blocked YE120-induced DMR with an IC50 of 12.8 ± 0.8 μM; (2) siRNA-mediated knockdown of GPR35, which attenuated YE120 responses; (3) GPR35 receptor internalization assays, demonstrating ligand-induced receptor trafficking; and (4) Tango β-arrestin-2 translocation assays in engineered U2OS cells [1]. Critically, not all compounds in the same series achieved this level of specificity: compounds 5, 7, 8, 11, and 13 showed only partial suppression of DMR by CID2745687, suggesting potential off-target activity [1]. In a subsequent independent study, YE120 (10 μM)-induced wound closure in YAMC colonic epithelial and IEC-6 intestinal epithelial cell monolayers was completely blocked by CID2745687, forskolin, and pertussis toxin, further confirming GPR35/Gi-dependent signaling [2].

Target Specificity Confirmation

Method context

Antagonist CID2745687 fully blocked; RNAi, internalization, Tango assays confirm GPR35 dependence.

Multi-assay specificity context

Higher confidence than several in-series analogs

Evidence Dimension	Target specificity confirmed by antagonist blockade and orthogonal assay convergence
Target Compound Data	YE120: DMR fully blocked by CID2745687 (IC50 = 12.8 μM); confirmed by RNAi, internalization, and Tango assays; wound healing blocked by CID2745687, forskolin, pertussis toxin
Comparator Or Baseline	Compounds 5, 7, 8, 11, 13: DMR only partially suppressed by CID2745687, indicating possible non-GPR35 targets
Quantified Difference	YE120 shows complete antagonist-sensitive, GPR35-dependent pharmacology vs. partial suppression for 5 of 18 in-series compounds
Conditions	DMR antagonist assay (CID2745687), GPR35 siRNA knockdown, receptor internalization imaging, Tango β-arrestin translocation (Deng 2011); YAMC/IEC-6 wound healing ± CID2745687, forskolin, pertussis toxin (Tsukahara 2017)

Why This Matters

YE120's rigorously validated GPR35 specificity across multiple orthogonal assays makes it a higher-confidence tool compound than several in-series analogs with ambiguous target profiles, reducing the risk of confounding off-target effects in mechanistic studies.

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. View Source
• [2] Tsukahara T, Hamouda N, Utsumi D, Matsumoto K, Amagase K, Kato S. G protein-coupled receptor 35 contributes to mucosal repair in mice via migration of colonic epithelial cells. Pharmacol Res. 2017;123:27-39. doi:10.1016/j.phrs.2017.06.009 View Source

Colonic Epithelial Wound Healing Activity

In a functional wound healing model using young adult mouse colon (YAMC) epithelial cell monolayers, YE120 (10 μM) promoted wound closure in a concentration-dependent manner, independently of cell proliferation [1]. Critically, the pro-repair effect of YE120 was mechanistically dissected: it was reversed by the GPR35 antagonist CID2745687, the adenylate cyclase activator forskolin, and the Gi protein inhibitor pertussis toxin, establishing a GPR35/Gi-dependent mechanism [1]. YE120 also increased mRNA expression of fibronectin and its receptor integrin α5, and enhanced ERK1/2 phosphorylation—all attenuated by CID2745687 [1]. While zaprinast and pamoic acid also promoted wound repair in the same study, YE120 was the agonist used for the detailed mechanistic dissection (antagonist reversal, signaling pathway mapping, and gene expression analysis), providing the most complete pathway characterization among the three agonists tested [1]. In vivo, the DSS-induced colitis model validated the broader translational relevance of this signaling axis [1].

Colonic Epithelial Wound Healing

Cross-study

Wound closure promoted; reversed by CID2745687, forskolin, PTX. ERK1/2, fibronectin/integrin α5 upregulated.

Mucosal repair pathway characterization context

Mechanism: GPR35→Gi→ERK1/2→fibronectin/integrin α5

Evidence Dimension	Functional wound healing activity and mechanistic pathway characterization in colonic epithelial models
Target Compound Data	YE120 (10 μM): promotes wound closure in YAMC and IEC-6 monolayers; effect blocked by CID2745687, forskolin, pertussis toxin; increases fibronectin, integrin α5 mRNA, and ERK1/2 phosphorylation
Comparator Or Baseline	Zaprinast and pamoic acid: also promoted wound repair in the same study (concentration-dependent), but detailed mechanistic dissection (antagonist reversal, downstream signaling, gene expression) was performed primarily with YE120
Quantified Difference	YE120 is the most mechanistically characterized agonist in this functional model; pathway from GPR35 → Gi → ERK1/2 → fibronectin/integrin α5 was defined using YE120
Conditions	YAMC and IEC-6 cell wound healing scratch assay; MTT proliferation assay; qRT-PCR for fibronectin and integrin α5; western blot for ERK1/2 phosphorylation; DSS-induced colitis mouse model (in vivo validation with pamoic acid)

Why This Matters

For researchers investigating GPR35 in gastrointestinal biology or inflammatory bowel disease, YE120 is the agonist with the most completely characterized functional signaling pathway (GPR35→Gi→ERK1/2→fibronectin/integrin α5), enabling experimental designs that require defined mechanistic endpoints.

• [1] Tsukahara T, Hamouda N, Utsumi D, Matsumoto K, Amagase K, Kato S. G protein-coupled receptor 35 contributes to mucosal repair in mice via migration of colonic epithelial cells. Pharmacol Res. 2017;123:27-39. doi:10.1016/j.phrs.2017.06.009 View Source

YE120 Research Application Scenarios

G Protein vs. β-Arrestin Signaling Deconvolution

YE120 is uniquely suited for studies requiring selective activation of GPR35 G protein-dependent signaling with minimal β-arrestin-2 recruitment. Its DMR/Tango potency ratio of ~312 (vs. ~26 for zaprinast) and partial β-arrestin efficacy of only 29% make it the tool compound of choice for dissecting G protein-biased GPR35 signaling [1]. Researchers comparing YE120 with zaprinast in side-by-side experiments can attribute differential cellular outcomes—such as ERK1/2 phosphorylation kinetics, gene transcription profiles, or receptor trafficking patterns—to the biased signaling properties of each ligand [1].

IBD and Mucosal Repair Research

YE120 is the most mechanistically characterized GPR35 agonist for colonic epithelial wound healing. Its defined signaling pathway (GPR35→Gi→ERK1/2→fibronectin/integrin α5 upregulation) was established using YE120 in YAMC and IEC-6 cell models [2]. Investigators studying mucosal repair mechanisms or screening for IBD-relevant GPR35 modulators should select YE120 as the reference agonist, as its antagonist-reversible (CID2745687), Gi-dependent (pertussis toxin-sensitive), and cAMP-independent (forskolin-resistant) pharmacology provides built-in specificity controls for experimental validation [2].

GPR35 High-Throughput Screening Assay Development

YE120's high potency (EC50 32.5 nM) and full agonist efficacy (97%) in the DMR assay format make it an ideal positive control for developing and validating GPR35 screening campaigns using label-free phenotypic readouts [1]. Its 5.0-fold potency advantage over zaprinast allows for lower compound consumption in dose-response curves and reduces solvent (DMSO) exposure in cell-based assays. The availability of YE120 at high commercial purity (≥98%, up to 99.80%) ensures batch-to-batch reproducibility for long-term screening programs .

GPR35 Target Validation Tool Compound Selection

When selecting a GPR35 agonist for target validation studies, YE120's rigorous specificity confirmation through four orthogonal assays (antagonist blockade, RNAi knockdown, receptor internalization, β-arrestin translocation) provides higher confidence than several in-series analogs that displayed incomplete antagonist sensitivity [1]. This multi-assay validation, combined with independent replication in the Tsukahara et al. wound healing study [2], makes YE120 the preferred tool compound for experiments where target engagement certainty is paramount, such as CRISPR-based GPR35 knockout validation, chemoproteomic target deconvolution, or in vivo pharmacological challenge studies.

Application

Selection Property

Validation Focus

G protein vs. β-arrestin deconvolution

Biased agonism assay context

Pathway-specific endpoint deconvolution

IBD and mucosal repair research

Mucosal repair pathway tool

GPR35/Gi/ERK1/2 signaling validation

GPR35 high-throughput screening

DMR assay positive control

Batch-to-batch potency reproducibility

GPR35 target validation

Multi-assay specificity profile

Antagonist-reversible target engagement

• [1] Deng H, Hu H, He M, Hu J, Niu W, Ferrie AM, Fang Y. Discovery of 2-(4-methylfuran-2(5H)-ylidene)malononitrile and thieno[3,2-b]thiophene-2-carboxylic acid derivatives as G protein-coupled receptor 35 (GPR35) agonists. J Med Chem. 2011;54(20):7385-7396. doi:10.1021/jm200999f View Source
• [2] Tsukahara T, Hamouda N, Utsumi D, Matsumoto K, Amagase K, Kato S. G protein-coupled receptor 35 contributes to mucosal repair in mice via migration of colonic epithelial cells. Pharmacol Res. 2017;123:27-39. doi:10.1016/j.phrs.2017.06.009 View Source